2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(5-methylpyrazin-2-yl)methanone

• IUPAC Name: (5-methylpyrazin-2-yl)-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C11H13N3O2/c1-7-3-13-10(4-12-7)11(15)14-5-9-2-8(14)6-16-9/h3-4,8-9H,2,5-6H2,1H3
• InChI Key: ZKMMCQLUQBOJJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CC3CC2CO3
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(5-methylpyrazin-2-yl)methanone is a chemical compound that has gained significant attention in scientific research. It is a bicyclic lactam that contains an oxetane ring and a pyrazine ring. This compound has been studied extensively for its potential use in medicinal chemistry due to its unique structure and properties.

Scientific Research Applications

Stereoselective Synthesis and Conversion

Stereoselective synthesis techniques have been developed for bicyclic tetrahydrofuran-fused β-lactams, showcasing their utility as starting products for the synthesis of cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones. These compounds are then easily converted into methyl cis-3-aminotetrahydrofuran-2-carboxylates, offering a promising route for drug design and synthesis of bioactive molecules (Mollet, D’hooghe, & Kimpe, 2012).

Novel Bicyclic Structures from Pyrrole

Research has also focused on the synthesis of azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole, illustrating a methodological approach to substituting pyrrole at specific carbon atoms, followed by hydrogenation and cyclization. This process highlights the versatility of these bicyclic structures in chemical synthesis and their potential applications in medicinal chemistry (Gilchrist, Lemos, & Ottaway, 1997).

Application in Antibacterial Agents

The synthesis and evaluation of thiazolopyrazine-incorporated tetracyclic quinolone antibacterials represent another important application. These compounds, with unique tetracyclic structures, have shown potent in vitro and in vivo activities against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), indicating their potential as novel antibacterial agents (Inoue et al., 1994).

Antitumor Activity

A series of 4-oxa-1-azabicyclo[3.2.0]heptan-7-one derivatives have been reported for their antitumor activity, with structure-activity relationships showing that certain substitutions at the C-3 position enhance their effectiveness. This research underscores the potential of these bicyclic compounds in the development of new anticancer drugs (Singh & Micetich, 2003).